N,N,N-trimethylbutan-1-aminium

• CAS RN: 7685-30-5
• Molecular Formula: C7H18N+
• Molecular Weight: 116.22 g/mol
• IUPAC Name: butyl(trimethyl)azanium
• InChI: InChI=1S/C7H18N/c1-5-6-7-8(2,3)4/h5-7H2,1-4H3/q+1
• InChI Key: IUNCEDRRUNZACO-UHFFFAOYSA-N
• SMILES: CCCC[N+](C)(C)C
• synonyms: 1-butyltrimethylammonium; 1-butyltrimethylammonium acetate; 1-butyltrimethylammonium bromide; 1-butyltrimethylammonium chloride; 1-butyltrimethylammonium hydroxide; 1-butyltrimethylammonium iodide

Description

“N,N,N-trimethylbutan-1-aminium” is a quaternary ammonium salt. It is also known by other names such as butyl (trimethyl)azanium chloride, Trimethylbutylammonium chloride, and N,N,N-Trimethyl-1-butanaminium chloride.

Synthesis Analysis

The synthesis of “this compound” involves the Staudinger reaction between the 3’,5’-dinucleoside β-cyanoethyl phosphite triester formed during DNA synthesis and sulfonyl azides. Another method for preparing this compound hydroxide is generally obtained by reacting p-trimethylbutylamine with a hydrochloric acid solution.

Molecular Structure Analysis

The molecular formula of “this compound” is C7H18ClN. The exact mass is 151.112778.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 151.678. The vapour pressure is 13.9mmHg at 25°C. Other physical and chemical properties like density, boiling point, melting point, and flash point are not available.

Safety and Hazards

“N,N,N-trimethylbutan-1-aminium” is classified under Hazard Codes Xi. It should be stored in a cool, dry place, and isolated from organic or flammable substances. Protective gloves, goggles, and protective clothing should be worn when handling it.